Cas no 187481-33-0 (3,7-Benzofurandiol)

• Product Name: 3,7-Benzofurandiol
• CAS No: 187481-33-0
• MF: C₈H₆O₃
• MW: 150.131442546844
• CID: 115036
• PubChem ID: 45122592
• Update Time: 2025-04-18

3,7-Benzofurandiol Chemical and Physical Properties

Names and Identifiers

• 3,7-Benzofurandiol
• 1-benzofuran-3,7-diol
• DTXSID90669347
• 3-hydroxy-7-hydroxybenzofuran
• 187481-33-0
• Benzofuran-3,7-diol

• Inchi： 1S/C8H6O3/c9-6-3-1-2-5-7(10)4-11-8(5)6/h1-4,9-10H
• InChI Key： MGKXFRSMTQMJDI-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=C(C1=2)O)O

Computed Properties

• Exact Mass: 150.03168
• Monoisotopic Mass: 150.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 53.6